Cas no 454-50-2 (Methanetricarbonitrile)
Methanetricarbonitrile structure
Product Name:Methanetricarbonitrile
Methanetricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Methanetricarbonitrile
- Cyanoform
- Tricyanomethane
- DTXSID20411917
- NS00115000
- Q19903909
- 454-50-2
-
- Inchi: 1S/C4HN3/c5-1-4(2-6)3-7/h4H
- InChI Key: HFWIMJHBCIGYFH-UHFFFAOYSA-N
- SMILES: N#CC(C#N)C#N
Computed Properties
- Exact Mass: 91.01713
- Monoisotopic Mass: 91.017047045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
- pka: -5(at 25℃)
Methanetricarbonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
454-50-2 (Methanetricarbonitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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